4-Aminobenzo[d]isoxazole-3-carboxylic acid

• IUPAC Name: 4-amino-1,2-benzoxazole-3-carboxylic acid
• InChI: InChI=1S/C8H6N2O3/c9-4-2-1-3-5-6(4)7(8(11)12)10-13-5/h1-3H,9H2,(H,11,12)
• InChI Key: NFFSPHPRCOIXOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)ON=C2C(=O)O)N
• Molecular Formula: C8H6N2O3
• Molecular Weight: 178.14 g/mol
• CAS No.: 1352395-56-2

Description

Molecular Structure Analysis

The total percentage of the AMIA resonance structure with a double C=N bond is 34.19%; additionally, a strong intramolecular hydrogen bond between one of the hydrogens of the amino group and oxygen from the carbonyl group was observed, which stabilizes the structure.

Chemical Reactions Analysis

Isoxazole, a five-membered heterocyclic pharmacophore, is widely used as a crucial moiety in drug discovery research. Functionalized isoxazole scaffolds show different biological activities such as anticancer, as potential HDAC inhibitors, antioxidant, antibacterial, and antimicrobial activity.

Physical and Chemical Properties Analysis

The molecular weight of 4-Aminobenzo[d]isoxazole-3-carboxylic Acid is 178.15. It is a solid substance stored at refrigerator temperatures.

Scientific Research Applications

Synthesis and Chemical Properties

• Stereoselective Synthesis : An alternative synthesis of a conformationally constrained analogue of aspartic acid, which includes 4-Aminobenzo[d]isoxazole-3-carboxylic acid, is described. This method achieved a 27% overall yield in five steps, a significant improvement over previous methods (Conti et al., 2007).
• Vibrational Spectroscopy : A study on 4-Aminobenzoic acid explored its structural forms in the gas phase, revealing details about its vibrational spectra and binding motifs (Khuu et al., 2020).
• Isoxazole and Oxazole Derivatives : Research on the synthesis of isoxazole-4-carboxylic acid derivatives highlighted the potential for producing various esters and amides, offering insights into the versatility of the compound in synthetic chemistry (Serebryannikova et al., 2019).

Material Science and Electrochemistry

• Electrochemical Applications : A novel electrochemical immunosensor for aflatoxin B1 was developed using 4-Aminobenzoic acid. This showcases the application of the compound in the development of sensitive and specific detection tools in biochemistry (Shi et al., 2020).
• Cocrystal Structures : Studies on cocrystalline molecular adducts of aminobenzoic acids, including 4-aminobenzoic acid, provided insights into hydrogen-bonding associations, which are crucial for understanding molecular interactions and designing new materials (Lynch et al., 1994).

Biological and Medicinal Chemistry

• Biological Activity : Research into the synthesis and biological activity of certain derivatives of the compound revealed its potential in promoting the growth of E. coli, which can have implications in microbiology and possibly in medical applications (Denton et al., 2021).

Safety and Hazards

The safety information for 4-Aminobenzo[d]isoxazole-3-carboxylic Acid includes several hazard statements: H302, H315, H319, H335. Precautionary measures include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.